Cas no 298-96-4 (Tetrazolium Red)

2,3,5-triphenyltetrazolium chloride (TTC), also known as 2,3,5-triphenyltetrazolium chloride, is a white to yellowish crystalline powder. When an appropriate amount of red tetrazolium is added to the Counting Agar, the bacterial colonies grow into red color, which is very meaningful for removing the interference of background particles in food. It is used as an analytical reagent for organic analysis \ biochemical analysis

Tetrazolium Red structure

Product Name:Tetrazolium Red

CAS No:298-96-4

Molecular Formula:C₁₉H₁₅ClN₄

Molecular Weight:334.8022

MDL:MFCD00011963

CID:36725

PubChem ID:9283

Tetrazolium Red Properties

Names and Identifiers

- 2,3,5-Triphenyltetrazolium chloride
- TTC
- 2,3,5-Triphenyltetrazolium
- RARECHEM AH BS 0067
- THIOTRIAZINONE
- TETRAZOLIUM CHLORIDE
- TETRAZOLE RED
- TETRAZOLIUM RED
- TETRAZOLIUM RED CHLORIDE
- TETRAZOLIUM SALT
- TRIPHENYLTETRAZOLIUM CHLORIDE
- 2,3,5-Triphenyl-2H-t
- 2,3,5-Triphenyl-2H-tetrazolium chloride
- 2.3.5-Triphenyl-2H-tetrazoliumchloride
- 2,3,5-tetraphenyltetrazolium chloride
- Red tetrazolium
- TPTZ
- TPTZ,TTZ,Tetrazolium Red
- TTL
- TTZ
- urocheck
- uroscreen
- vitastain
- Tetrzolium chloride
- 2,3,5-triphenyl-2h-tetrazol-3-ium chloride
- 1,3,5-Triphenyltetrazolium chloride
- 1,3,5-Triphenyl-2H-tetrazolium chloride
- MLS002702520
- TT
- D25727K0RB
- 2H-Tetrazolium, 2,3,5-triphenyl-, chloride (1:1)
- PTB
- 2,3,5-Triphenyltetrazolium chloride Standard Solution
- NSC 5053
- CHEMBL401540
- AI3-50893
- DS-13606
- 1,5-Triphenyltetrazolium chloride
- J-670027
- UNII-D25727K0RB
- NSC-5053
- Z104473956
- T-6940
- Urocheck
- CHEBI:78019
- 2,3,5-Triphenyltetrazolium chloride, JIS special grade, 98.0-102.0%
- AKOS001445309
- 2,5-Triphenyltetrazolium chloride
- 2H-Tetrazolium,3,5-triphenyl-, chloride
- NSC5053
- Red tetrazolium 2,3,5-Triphenyl tetrazolium chloride
- 2,3,5-Triphenyltetrazolium chloride;TPTZ;TTC
- HMS1412L21
- SCHEMBL33487
- Uroscreen
- DTXSID30889340
- HY-D0714
- T0520
- 2,3,5-Triphenyltetrazolium chloride, >=99.0% (AT)
- triphenyl-3H-1,2lambda5,3,4-tetrazol-2-ylium chloride
- triphenyl tetrazolium chloride
- F20368
- 2,3,5-Triphenyl-2H-tetrazoliumchloride
- Vitastain
- EN300-19475
- 2,5-Triphenyl-2H-tetrazolium chloride
- TetrazoliumRed
- EINECS 206-071-6
- CS-3521
- DB-047670
- Cambridge id 5252916
- 1,5-Triphenyl-2H-tetrazolium chloride
- 2,3,5-Triphenyltetrazolium chloride, >=95%
- Q415248
- 298-96-4
- Tetrazolium chloride
- TRIPHENYLTETRAZOLIUM CHLORIDE [MI]
- SY061570
- J-610013
- AC-37040
- MFCD00011963
- 2,3,5-TRIPHENYL-2H-TETRAZOLIUM CHLORIDE (1:1)
- BCP15017
- PKDBCJSWQUOKDO-UHFFFAOYSA-M
- SMR001566133
- 2,3,5-triphenyltetrazol-2-ium;chloride
- +Expand
- MDL： MFCD00011963
- InChIKey： PKDBCJSWQUOKDO-UHFFFAOYSA-M
- Inchi： 1S/C19H15N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
- SMILES： [Cl-].[N+]1(C2C([H])=C([H])C([H])=C([H])C=2[H])=NC(C2C([H])=C([H])C([H])=C([H])C=2[H])=NN1C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 3923356

Computed Properties

Exact Mass: 334.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 334.098524
Heavy Atom Count: 24
Complexity: 330
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 34.6

Experimental Properties

LogP: 0.21500
PSA: 34.59000
Merck: 9744
Refractive Index: 1.6110 (estimate)
Water Partition Coefficient: Soluble in water, ethanol and acetone. Insoluble in ether.
Boiling Point: 490.96°C (rough estimate)
Melting Point: 245 ºC
Flash Point: 91.7°C
Solubility: H2O: may be clear to slightly hazy
Color/Form: White to yellowish crystalline powder
Stability/Shelf Life: Stable. Light sensitive. Protect from moisture. Incompatible with strong oxidizing agents.
Solubility: Soluble in water, ethanol and acetone, insoluble in ether
Sensitiveness: Light Sensitive & Hygroscopic
λmax: 247 nm
Density: 1.1704 (rough estimate)

Tetrazolium Red Security Information

Symbol: GHS07
RTECS：XF8100000
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315.H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：4°C, protect from light
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：3-8-10

Tetrazolium Red Customs Data

Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tetrazolium Red Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038K9-1mg	2,3,5-Triphenyltetrazolium chloride	298-96-4	98%	1mg	$4.00	2024-05-06
A2B Chem LLC	AB50265-1mg	Tetrazolium Red	298-96-4	98%	1mg	$4.00	2024-04-20
abcr	AB119971-10 g	2,3,5-Triphenyl-2H-tetrazolium chloride, 98%; .	298-96-4	98%	10 g	€76.00	2023-07-20
Apollo Scientific	BIT3086-25g	2,3,5-Triphenyl tetrazolium chloride	298-96-4		25g	£43.00	2023-09-02
Chemenu	CM252020-100g	Tetrazolium Red	298-96-4	98%	100g	$135	2023-03-07
Crysdot LLC	CD41001380-100g	Tetrazolium Red	298-96-4	98%	100g	$155	2024-07-18
Enamine	EN300-19475-0.05g	triphenyl-3H-1,2lambda5,3,4-tetrazol-2-ylium chloride	298-96-4	99%	0.05g	$19.0	2023-09-17
eNovation Chemicals LLC	D915943-100g	2,3,5-Triphenyltetrazolium Chloride	298-96-4	97%	100g	$215	2022-09-05
MedChemExpress	HY-D0714-10mM*1mLinDMSO	Tetrazolium Red	298-96-4	99.85%	10mM*1mLinDMSO	￥385	2023-07-26
TRC	T809100-1g	2,3,5-Triphenyl-2H-tetrazolium Chloride	298-96-4		1g	$ 57.00	2023-09-05